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Foundational Data for trans-Carane

The search results contain one specific chromatographic data point for trans-Carane, which could serve as a

reference in method development.

Compound CAS# Formula
Molecular
Weight

Kovats
Retention
Index

Column
Type

Reference

(1S,6S)-3,7,7-

Trimethylbicyclo[4.1.0]heptane
(trans-carane)

18968-

23-5

C10H18 138.25 978 Squalane Udarov

BG et al.
(1986) [1]

General Principles of Purity Method Validation

Although specific protocols for trans-Carane are not available, the broader scientific literature outlines a

standardized framework for validating chromatographic purity methods in the pharmaceutical industry, as

guided by ICH Q2(R1) [2]. The core performance characteristics that must be validated are summarized

below.
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Performance
Characteristic

Experimental Methodology & Purpose

Specificity Assesses the method's ability to measure the analyte accurately despite

interferences. Evaluated by comparing sample chromatograms to blanks and
spiked samples [2].

Linearity & Range Demonstrates that the method provides results directly proportional to analyte
concentration. Established by analyzing samples at 50% to 150% of target load

and calculating the coefficient of determination (R²) [2].

| Precision | Repeatability: %RSD of multiple determinations of the same sample [2]. Intermediate

Precision: %RSD of results accounting for variations in days, analysts, and equipment [2]. | | Accuracy |

Determines the closeness of measured value to the true value. Expressed as 100 × (1 – slope), where the slope

is from regression analysis of % main peak vs. % target load [2]. | | Detection Limit (DL) & Quantitation

Limit (QL) | The lowest levels at which an analyte can be detected or reliably quantified. Estimated using

statistical approaches on signal and noise [2]. |

A modern approach to validation, known as Uncertainty Based on Current Information (UBCI), suggests

that performance characteristics like precision can be predicted in real-time from the signal and noise levels of

a specific chromatogram, moving towards a "live validation" model [2].

Proposed Experimental Workflow

Based on general validation principles, the following workflow outlines the key stages for establishing a

purity method. You can use this as a high-level guide, though it would need to be filled with trans-Carane-

specific parameters and results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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